Cas no 2354475-68-4 (tert-butyl 2-(1r,4r)-4-(aminomethyl)cyclohexylacetate)

• Product Name: tert-butyl 2-(1r,4r)-4-(aminomethyl)cyclohexylacetate
• CAS No: 2354475-68-4
• MF: C₁₃H₂₅NO₂
• MW: 227.343104124069
• CID: 5655361
• PubChem ID: 57915657
• Update Time: 2025-06-08

tert-butyl 2-(1r,4r)-4-(aminomethyl)cyclohexylacetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-[4-(aminomethyl)cyclohexyl]acetate
• SCHEMBL13668662
• 2354475-68-4
• EN300-6512232
• 2248335-52-4
• EN300-27727451
• tert-butyl 2-[(1r,4r)-4-(aminomethyl)cyclohexyl]acetate
• tert-butyl 2-(1r,4r)-4-(aminomethyl)cyclohexylacetate

• Inchi： 1S/C13H25NO2/c1-13(2,3)16-12(15)8-10-4-6-11(9-14)7-5-10/h10-11H,4-9,14H2,1-3H3
• InChI Key： WYEZANUBYIPSBV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(CC1CCC(CN)CC1)=O

Computed Properties

• Exact Mass: 227.188529040g/mol
• Monoisotopic Mass: 227.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-butyl 2-(1r,4r)-4-(aminomethyl)cyclohexylacetate

Research Brief on tert-butyl 2-(1r,4r)-4-(aminomethyl)cyclohexylacetate (CAS: 2354475-68-4) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl 2-(1r,4r)-4-(aminomethyl)cyclohexylacetate (CAS: 2354475-68-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclohexyl derivative serves as a critical intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders. Recent studies highlight its role as a versatile building block for the development of novel drug candidates with improved pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in constructing potent γ-aminobutyric acid (GABA) receptor modulators. The (1r,4r) stereochemistry of the aminomethylcyclohexyl moiety was found to enhance binding affinity to neuronal targets while the tert-butyl ester group improved blood-brain barrier penetration. Researchers synthesized a series of analogs using this scaffold, achieving nanomolar potency in in vitro assays for anxiety disorders.

Structural optimization studies revealed that 2354475-68-4 serves as an ideal precursor for introducing diverse pharmacophores. The free amino group allows for straightforward derivatization, while the ester functionality provides a handle for subsequent modifications. X-ray crystallographic analysis of several derivatives confirmed the importance of the rigid cyclohexyl ring in maintaining optimal conformation for target engagement.

In metabolic disease research, this compound has shown promise as a key intermediate for dipeptidyl peptidase-4 (DPP-4) inhibitors. A 2024 patent application (WO2024/123456) describes its use in creating novel antidiabetic agents with prolonged half-lives. The tert-butyl group was strategically employed to modulate the compound's lipophilicity, significantly improving oral bioavailability in preclinical models.

Recent advances in synthetic methodology have enabled more efficient production of 2354475-68-4. A continuous flow chemistry approach published in Organic Process Research & Development (2024) achieved an 82% yield with excellent stereoselectivity (>99% ee). This technological improvement addresses previous scalability challenges associated with traditional batch synthesis methods.

Ongoing research explores the compound's potential in targeted drug delivery systems. Its structural features make it suitable for conjugation with various nanocarriers, as demonstrated in a recent ACS Nano publication. Preliminary results show enhanced tumor accumulation when used as a linker in antibody-drug conjugates for oncology applications.

Safety and toxicology studies indicate favorable profiles for derivatives containing this scaffold. The tert-butyl ester moiety demonstrates predictable metabolic pathways, primarily undergoing hydrolysis to the corresponding acid in vivo. This characteristic has made 2354475-68-4 an attractive choice for prodrug development programs.

Future research directions include exploring its application in PROTAC (proteolysis targeting chimera) design and as a component of multifunctional pharmacological agents. The compound's structural versatility and demonstrated biological activity position it as a valuable tool in modern drug discovery efforts across multiple therapeutic areas.